Cas no 2738350-86-0 (5-Chloro-3-fluoro-2-pyridylzinc bromide)

• Product Name: 5-Chloro-3-fluoro-2-pyridylzinc bromide
• CAS No: 2738350-86-0
• MF: C₅H₂BrClFNZn
• MW: 275.840479373932
• CID: 5175349
• PubChem ID: 145945927
• Update Time: 2026-03-04

5-Chloro-3-fluoro-2-pyridylzinc bromide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-fluoro-2-pyridylzinc bromide
• 2738350-86-0

• Inchi： 1S/C5H2ClFN.BrH.Zn/c6-4-1-5(7)3-8-2-4;;/h1-2H;1H;/q-1;;+2/p-1
• InChI Key： JMLRNRFNWODCRS-UHFFFAOYSA-M
• SMILES： Br[Zn+].ClC1=CN=[C-]C(=C1)F

Computed Properties

• Exact Mass: 272.83346g/mol
• Monoisotopic Mass: 272.83346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4Ų

Additional information on 5-Chloro-3-fluoro-2-pyridylzinc bromide

Introduction to 5-Chloro-3-fluoro-2-pyridylzinc bromide (CAS No. 2738350-86-0)

5-Chloro-3-fluoro-2-pyridylzinc bromide (CAS No. 2738350-86-0) is a specialized organometallic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a pyridine core with chloro and fluoro substituents, is particularly valued for its role as a versatile intermediate in the synthesis of complex organic molecules. The presence of zinc in the structure enhances its reactivity, making it a valuable tool in cross-coupling reactions, which are pivotal in the development of novel therapeutic agents.

The pyridine ring in 5-Chloro-3-fluoro-2-pyridylzinc bromide serves as a nucleophilic center, facilitating various chemical transformations. The chloro and fluoro substituents introduce electronic and steric effects that can be precisely tuned to influence reaction outcomes. This balance of functional groups makes the compound an excellent candidate for designing molecules with specific biological activities. Recent studies have highlighted its utility in the synthesis of small-molecule inhibitors targeting various disease pathways, including cancer and inflammatory disorders.

In the realm of pharmaceutical research, organometallic compounds like 5-Chloro-3-fluoro-2-pyridylzinc bromide have emerged as critical reagents for constructing heterocyclic scaffolds. These scaffolds are often found in biologically active compounds, and their synthesis requires efficient and scalable methodologies. The zinc-bromide complexation in this compound enhances its solubility and stability under ambient conditions, which is advantageous for both laboratory-scale reactions and industrial applications.

One of the most compelling aspects of 5-Chloro-3-fluoro-2-pyridylzinc bromide is its role in palladium-catalyzed cross-coupling reactions. These reactions are fundamental to modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds that are essential for constructing complex molecular architectures. The compound’s ability to act as a ligand precursor has been leveraged in the development of novel catalytic systems that improve reaction efficiency and selectivity. For instance, it has been employed in Suzuki-Miyaura and Heck couplings, where it facilitates the formation of biaryl and alkenyl motifs, respectively.

The fluoro substituent in 5-Chloro-3-fluoro-2-pyridylzinc bromide adds an additional layer of complexity to its reactivity. Fluorinated compounds are known for their unique physicochemical properties, such as increased metabolic stability and lipophilicity, which can enhance drug bioavailability. Recent advances in fluorine chemistry have demonstrated that incorporating fluorine atoms into drug candidates can significantly improve their pharmacokinetic profiles. The use of 5-Chloro-3-fluoro-2-pyridylzinc bromide as a building block has enabled the synthesis of novel fluorinated heterocycles that exhibit promising biological activities.

Moreover, the chloro group in this compound serves as a handle for further functionalization through nucleophilic substitution reactions. This allows chemists to introduce diverse substituents at specific positions on the pyridine ring, tailoring the molecular structure to achieve desired biological effects. Such modularity is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential.

Recent research has also explored the applications of 5-Chloro-3-fluoro-2-pyridylzinc bromide in materials science. Its organometallic nature makes it a candidate for synthesizing advanced materials with tailored electronic properties. For example, it has been investigated as a precursor for metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which are porous materials with potential applications in gas storage, separation technologies, and catalysis.

The synthesis of 5-Chloro-3-fluoro-2-pyridylzinc bromide typically involves the reaction of 5-chloro-3-fluoropyridine with zinc bromide under controlled conditions. This process highlights the importance of using high-purity reagents and optimized reaction parameters to ensure high yields and minimal side products. The resulting compound is often isolated via precipitation or crystallization techniques, yielding crystals suitable for further chemical transformations.

In conclusion, 5-Chloro-3-fluoro-2-pyridylzinc bromide (CAS No. 2738350-86-0) is a multifaceted compound with broad applications in pharmaceutical chemistry and materials science. Its unique structural features enable it to participate in diverse chemical reactions, making it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies and applications for organometallic compounds, 5-Chloro-3-fluoro-2-pyridylzinc bromide is poised to remain at the forefront of innovation in these fields.